Cas no 313642-01-2 ((Cys39)-Tissue Factor (33-53))

• Product name: (Cys39)-Tissue Factor (33-53)
• CAS No: 313642-01-2
• MF: C₁₁₁H₁₆₆N₂₆O₃₃S₂
• MW: 2456.7902
• CID: 301003

(Cys39)-Tissue Factor (33-53) Chemical and Physical Properties

Names and Identifiers

• (CYS39)-TISSUE FACTOR (33-53)
• L-Threonine,L-valyl-L-tyrosyl-L-threonyl-L-valyl-L-glutaminyl-L-isoleucyl-L-cysteinyl-L-threonyl-L-lysyl-L-serylglycyl-L-a-as
• L-Threonine,L-valyl-L-tyrosyl-L-threonyl-L-valyl-L-glutaminyl-L-isoleucyl-L-cysteinyl-L-threonyl-L-lysyl-L-serylglycyl-L-a-aspartyl-L-tryptophyl-L-lysyl-L-seryl-L-lysyl-L-cysteinyl-L-phenylalanyl-L-ty
• 17)-disulfide (9CI)
• H-VAL-TYR-THR-VAL-GLN-ILE-CYS-THR-LYS-SER-GLY-ASP-TRP-LYS-SER-LYS-CYS-PHE-TYR-THR-THR-OH
• H-Val-Tyr-Thr-Val-Gln-Ile-Cys-Thr-Lys-Ser-Gly-Asp-Trp-Lys-Ser-Lys-Cys-Phe-Tyr-Thr-Thr-OH,(Disulfide bond)
• VAL-TYR-THR-VAL-GLN-ILE-CYS-THR-LYS-SER-GLY-ASP-TRP-LYS-SER-LYS-CYS-PHE-TYR-THR-THR
• (Cys39)-Tissue Factor (33-53)

• Inchi： 1S/C111H166N26O33S2/c1-11-56(6)87(133-96(154)72(38-39-82(115)146)123-106(164)86(55(4)5)132-109(167)89(58(8)141)134-101(159)75(127-105(163)85(116)54(2)3)45-63-32-36-66(145)37-33-63)107(165)131-81-53-172-171-52-80(103(161)125-73(43-61-23-13-12-14-24-61)97(155)124-74(44-62-30-34-65(144)35-31-62)100(158)135-90(59(9)142)110(168)137-91(60(10)143)111(169)170)130-95(153)70(28-18-21-41-113)121-102(160)79(51-139)129-93(151)69(27-17-20-40-112)120-98(156)76(46-64-48-117-68-26-16-15-25-67(64)68)126-99(157)77(47-84(148)149)119-83(147)49-118-92(150)78(50-138)128-94(152)71(29-19-22-42-114)122-108(166)88(57(7)140)136-104(81)162/h12-16,23-26,30-37,48,54-60,69-81,85-91,117,138-145H,11,17-22,27-29,38-47,49-53,112-114,116H2,1-10H3,(H2,115,146)(H,118,150)(H,119,147)(H,120,156)(H,121,160)(H,122,166)(H,123,164)(H,124,155)(H,125,161)(H,126,157)(H,127,163)(H,128,152)(H,129,151)(H,130,153)(H,131,165)(H,132,167)(H,133,154)(H,134,159)(H,135,158)(H,136,162)(H,137,168)(H,148,149)(H,169,170)/t56-,57+,58+,59+,60+,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,85-,86-,87-,88-,89-,90-,91-/m0/s1
• InChI Key： CUXCNNJNTYXOSO-ZMBQCZPNSA-N
• SMILES： S1C([H])([H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[C@@]([H])(C([H])([H])C(=O)O[H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])[C@@]([H])(C([H])([H])[H])O[H])=O)[C@@]([H])(C([H])([H])[H])O[H])=O)C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])=O)C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])S1)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)=O)=O)C([H])([H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)[C@@]([H])(C([H])([H])[H])O[H])=O)N([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])O[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2455.16000
• Hydrogen Bond Donor Count: 36
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 172
• Rotatable Bond Count: 56
• Complexity: 5230
• Topological Polar Surface Area: 1030
• XLogP3: -7.7

Experimental Properties

• PSA: 1032.00000
• LogP: 1.67560